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Compound of Interest

Compound Name: D-Arabinose-d5

Cat. No.: B12395454 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical reagents is paramount. This document provides a comprehensive guide to

the personal protective equipment (PPE), operational procedures, and disposal of D-
Arabinose-d5. While D-Arabinose-d5 is a deuterated form of D-Arabinose, its chemical

properties and associated hazards are considered analogous to the non-deuterated form.

Safety data for D-Arabinose indicates that while it is not classified as a hazardous substance,

prudent laboratory practices should always be observed as its toxicological properties have not

been fully investigated.[1][2]

Data on Physical and Chemical Properties
The following table summarizes the key physical and chemical properties of D-Arabinose. This

information is crucial for safe handling and storage.
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Property Value

Molecular Formula C5H10O5[3][4]

Molecular Weight 150.13 g/mol [1][3]

Appearance White crystalline powder[2][4]

Odor Odorless[2]

Melting Point 152 - 164 °C (305.6 - 327.2 °F)[3][4]

Solubility
Soluble in water and glycerol. Insoluble in

alcohol or ether.[2]

Stability
Stable under normal temperatures and

pressures.[1][3]

Incompatibilities Strong oxidizing agents.[1][4]

Hazardous Decomposition Products
Carbon monoxide and carbon dioxide upon

heating to decomposition.[1][4][5]

Operational Plan: Handling D-Arabinose-d5
A systematic approach to handling D-Arabinose-d5 is essential to minimize exposure and

ensure a safe laboratory environment.

Engineering Controls
Ventilation: Use in a well-ventilated area.[1][4] Facilities should be equipped with an eyewash

station and a safety shower.[4] If dust generation is likely, provide appropriate exhaust

ventilation.[5]

Personal Protective Equipment (PPE)
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PPE Type Specification Rationale

Eye Protection
Chemical safety goggles with

side shields.

To prevent eye contact which

may cause irritation.[1][6]

Hand Protection
Nitrile rubber gloves (thickness

>0.11 mm).

To prevent skin contact which

may cause irritation.[6]

Body Protection Laboratory coat.
To prevent contamination of

personal clothing.[1]

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. If dust is

generated, a particulate filter

respirator (e.g., P1) may be

necessary.[3][6]

To prevent inhalation which

may cause respiratory tract

irritation.[1][4]

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is worn correctly. Have an

accessible eyewash station and safety shower.[4]

Weighing and Transfer: Handle D-Arabinose-d5 in a well-ventilated area to minimize dust

generation.[1][4] Avoid creating dust clouds.

Solution Preparation: When dissolving, add the solid to the solvent slowly to avoid splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[2] Clean all

equipment and the work area to prevent cross-contamination.

First Aid Measures
Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention if irritation develops.

[1]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing. Seek medical attention if irritation persists.[1][3]
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Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[4]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek medical attention if

symptoms occur.[1][4]

Disposal Plan
Proper disposal of D-Arabinose-d5 and its containers is crucial to prevent environmental

contamination.

Waste Characterization: D-Arabinose is not classified as hazardous waste.[2] However,

waste materials should be disposed of in accordance with federal, state, and local

environmental control regulations.[5]

Container Disposal: Empty containers can be recycled after being thoroughly cleaned.

Contaminated packaging should be handled in the same way as the substance itself.[6][7]

Chemical Disposal: Unused or surplus D-Arabinose-d5 should be disposed of through a

licensed disposal company.[5] Do not empty into drains.[1][6] For small spills, wipe up the

material, place it in a sealed container, and dispose of it appropriately.[2]

Experimental Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of D-Arabinose-d5 from

receipt to disposal.
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Receiving and Storage
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Experimental Use

Post-Experiment Cleanup
(Decontaminate Workspace and Equipment)

Waste Collection
(Segregate Waste Streams)

Waste Disposal
(Follow Institutional and Local Regulations)

End of Process
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Caption: Workflow for the safe handling of D-Arabinose-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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